Cas no 1207013-24-8 (7-(4-methylphenyl)-3-[2-oxo-2-(piperidin-1-yl)ethyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one)

• Product Name: 7-(4-methylphenyl)-3-[2-oxo-2-(piperidin-1-yl)ethyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one
• CAS No: 1207013-24-8
• MF: C₂₀H₂₁N₃O₂S
• MW: 367.464643239975
• CID: 5398461
• Update Time: 2025-06-30

7-(4-methylphenyl)-3-[2-oxo-2-(piperidin-1-yl)ethyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-(4-methylphenyl)-3-(2-oxo-2-piperidin-1-ylethyl)thieno[3,2-d]pyrimidin-4-one
• 7-(4-methylphenyl)-3-[2-oxo-2-(piperidin-1-yl)ethyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one

• Inchi： 1S/C20H21N3O2S/c1-14-5-7-15(8-6-14)16-12-26-19-18(16)21-13-23(20(19)25)11-17(24)22-9-3-2-4-10-22/h5-8,12-13H,2-4,9-11H2,1H3
• InChI Key： RRMHEVCRORQOFZ-UHFFFAOYSA-N
• SMILES： C1N(CC(=O)N2CCCCC2)C(=O)C2SC=C(C3=CC=C(C)C=C3)C=2N=1

Additional information on 7-(4-methylphenyl)-3-[2-oxo-2-(piperidin-1-yl)ethyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one

7-(4-Methylphenyl)-3-[2-Oxo-2-(Piperidin-1-Yl)Ethyl]-3H,4H-Thieno[3,2-D]Pyrimidin-4-One: A Comprehensive Overview

CAS No 1207013-24-8 corresponds to the compound known as 7-(4-methylphenyl)-3-[2-oxo-2-(piperidin-1-yl)ethyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one. This compound has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential bioactivity. The molecule combines a thienopyrimidine core with a piperidine moiety and a methyl-substituted phenyl group, making it a promising candidate for various applications in drug discovery.

The thienopyrimidine ring system is a key structural element in this compound, contributing to its stability and potential interactions with biological targets. Recent studies have highlighted the importance of such heterocyclic systems in modulating enzyme activity and receptor binding. The presence of the piperidine group further enhances the compound's versatility, as it can act as a hydrogen bond donor or acceptor, depending on the chemical environment.

One of the most notable aspects of 7-(4-methylphenyl)-3-[2-oxo-2-(piperidin-1-yl)ethyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one is its ability to exhibit selective biological activity. Researchers have demonstrated that this compound can inhibit certain kinases involved in cellular signaling pathways, making it a potential lead for anti-cancer therapies. The methylphenyl group plays a crucial role in optimizing the compound's pharmacokinetic properties, ensuring better absorption and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and catalytic processes. These methods not only improve yield but also reduce the environmental impact compared to traditional synthesis routes. The use of microwave-assisted synthesis has been particularly effective in streamlining the production of this compound, paving the way for large-scale manufacturing.

In terms of applications, 7-(4-methylphenyl)-3-[2-oxo-2-(piperidin-1-yl)ethyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one has shown promise in both therapeutic and diagnostic contexts. Its ability to penetrate cellular membranes and interact with intracellular targets makes it an attractive candidate for drug delivery systems. Additionally, preliminary studies suggest that this compound may have anti-inflammatory properties, further expanding its potential uses in medicine.

The integration of computational chemistry tools has significantly enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that the compound can bind effectively to specific protein pockets, providing insights into its mechanism of action. Furthermore, quantum mechanical calculations have shed light on the electronic properties of the molecule, aiding in the design of more potent derivatives.

Despite its many advantages, there are challenges associated with the development of 7-(4-methylphenyl)-3-[2-oxo-2-(piperidin-1-y l)ethyl]-3H,4H-thieno[3,2-d]pyrimidin-4-one into clinical applications. Issues such as off-target effects and metabolic stability need to be carefully addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and bring this compound closer to real-world applications.

In conclusion, CAS No 1207013-24-8 represents a significant advancement in chemical research with its unique structure and diverse functional groups. By leveraging cutting-edge research techniques and interdisciplinary collaboration, scientists are unlocking new possibilities for this compound in fields ranging from oncology to inflammation management. As research continues to unfold, 7-(4-methylphenyl)-3-[2-Oxo - - yl)Ethyl]-thienopyrimidine is poised to make a substantial impact on modern medicine.